Cas no 875573-63-0 ((7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one)
875573-63-0 structure
Product Name:(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one
CAS No:875573-63-0
MF:C29H45BrO3
MW:521.569808721542
CID:2190104
PubChem ID:118991657
Update Time:2025-04-21
(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Chemical and Physical Properties
Names and Identifiers
-
- (7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one
- (7R,8R,9S,10R,13S,14S,17S)-7-(9-bromononyl)-13-methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
- AC-31973
- Estr-4-en-3-one, 17-(acetyloxy)-7-(9-bromononyl)-, (7a,17b)-
- F12070
- A855272
- BCP19675
- 875573-63-0
- [(7R,8R,9S,10R,13S,14S,17S)-7-(9-bromononyl)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
- (7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one
- Estr-4-en-3-one, 17-(acetyloxy)-7-(9-bromononyl)-, (7,17)- (9CI)
-
- Inchi: 1S/C29H45BrO3/c1-20(31)33-27-14-13-26-28-21(10-8-6-4-3-5-7-9-17-30)18-22-19-23(32)11-12-24(22)25(28)15-16-29(26,27)2/h19,21,24-28H,3-18H2,1-2H3/t21-,24+,25-,26+,27+,28-,29+/m1/s1
- InChI Key: MQMZNCMIENHRBS-OMQCHTGPSA-N
- SMILES: BrCCCCCCCCC[C@@H]1CC2=CC(CC[C@@H]2[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]21)OC(C)=O)=O
Computed Properties
- Exact Mass: 520.25521Da
- Monoisotopic Mass: 520.25521Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 43.4Ų
(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202068-1g |
(7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one |
875573-63-0 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM202068-1g |
(7alpha,17beta)-17-(Acetyloxy)-7-(9-bromononyl)estr-4-en-3-one |
875573-63-0 | 97% | 1g |
$1066 | 2021-06-15 |
(7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
875573-63-0 ((7A,17b)-17-acetyloxy-estra-4-ene-7-(9-bromononyl)-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk